Cas no 57295-52-0 (3-Methoxy-5-phenyl-4h-1,2,4-triazole)

• Product Name: 3-Methoxy-5-phenyl-4h-1,2,4-triazole
• CAS No: 57295-52-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6063446
• PubChem ID: 12344294
• Update Time: 2023-12-13

3-Methoxy-5-phenyl-4h-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-3459093
• 57295-52-0
• 3-methoxy-5-phenyl-4h-1,2,4-triazole
• AKOS018627225
• SCHEMBL7527070
• 3-Methoxy-5-phenyl-4h-1,2,4-triazole

• Inchi： 1S/C9H9N3O/c1-13-9-10-8(11-12-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,11,12)
• InChI Key： BHOBHTSKYORBJF-UHFFFAOYSA-N
• SMILES： O(C)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų